Tert-butyl 2-chloro-6-(methylamino)pyridine-4-carboxylate

• IUPAC Name: tert-butyl 2-chloro-6-(methylamino)pyridine-4-carboxylate
• InChI: InChI=1S/C11H15ClN2O2/c1-11(2,3)16-10(15)7-5-8(12)14-9(6-7)13-4/h5-6H,1-4H3,(H,13,14)
• InChI Key: IHBADONYMWDJJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC(=NC(=C1)Cl)NC
• Molecular Formula: C11H15ClN2O2
• Molecular Weight: 242.70 g/mol

Description

“Tert-butyl 2-chloro-6-(methylamino)pyridine-4-carboxylate” is a complex organic compound. It likely contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The “tert-butyl” indicates a tertiary butyl group attached to the molecule, and “2-chloro-6-(methylamino)” suggests the positions of a chlorine atom and a methylamino group on the pyridine ring.

Chemical Reactions Analysis

The chemical reactions this compound can undergo would depend on its exact structure and the conditions under which it’s reacted. Pyridine compounds can participate in a variety of reactions, including nucleophilic substitutions and electrophilic aromatic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would require experimental data to determine.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s used as a pharmaceutical, the mechanism of action would refer to how the compound interacts with biological systems to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be studied for its potential uses in various fields, such as pharmaceuticals, materials science, or chemical synthesis.